Cas no 1396707-59-7 (N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide)

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide is a specialized organic compound featuring a unique molecular structure combining cyclopropyl, furan, and thiophene moieties. Its distinct architecture, including a hydroxyethyl linker and carboxamide functional group, offers potential utility in pharmaceutical and agrochemical research. The compound’s hybrid heterocyclic framework may contribute to enhanced binding affinity or selectivity in biological systems, making it a candidate for drug discovery or catalyst development. Its synthetic versatility allows for further derivatization, enabling tailored modifications for specific applications. The presence of both oxygen and sulfur heteroatoms within the structure may also influence its electronic properties, suggesting relevance in materials science or medicinal chemistry studies.

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide structure

1396707-59-7 structure

Product Name:N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide

CAS No:1396707-59-7

MF:C₁₄H₁₅NO₃S

MW:277.338802576065

CID:6021357

PubChem ID:71781470

Update Time:2025-05-23

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide
- N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide
- 1396707-59-7
- F5857-0389
- N-(2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl)thiophene-2-carboxamide
- VU0524567-1
- AKOS024523269
- Inchi： 1S/C14H15NO3S/c16-13(11-3-2-8-19-11)15-9-14(17,10-5-6-10)12-4-1-7-18-12/h1-4,7-8,10,17H,5-6,9H2,(H,15,16)
- InChI Key： RAURQPVYRVRNOJ-UHFFFAOYSA-N
- SMILES： C1(C(NCC(C2CC2)(C2=CC=CO2)O)=O)SC=CC=1

Computed Properties

Exact Mass: 277.07726451g/mol
Monoisotopic Mass: 277.07726451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 90.7Å²

N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5857-0389-2μmol	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	2μmol	$85.5	2023-09-09
Life Chemicals	F5857-0389-5μmol	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	5μmol	$94.5	2023-09-09
Life Chemicals	F5857-0389-10μmol	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	10μmol	$103.5	2023-09-09
Life Chemicals	F5857-0389-20μmol	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	20μmol	$118.5	2023-09-09
Life Chemicals	F5857-0389-1mg	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	1mg	$81.0	2023-09-09
Life Chemicals	F5857-0389-2mg	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	2mg	$88.5	2023-09-09
Life Chemicals	F5857-0389-3mg	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	3mg	$94.5	2023-09-09
Life Chemicals	F5857-0389-4mg	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	4mg	$99.0	2023-09-09
Life Chemicals	F5857-0389-5mg	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	5mg	$103.5	2023-09-09
Life Chemicals	F5857-0389-10mg	N-[2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethyl]thiophene-2-carboxamide	1396707-59-7	10mg	$118.5	2023-09-09

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide

Comprehensive Analysis of N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide (CAS 1396707-59-7): Properties, Applications, and Research Insights

The compound N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide (CAS 1396707-59-7) represents a fascinating intersection of organic chemistry and pharmaceutical research. With its unique molecular structure featuring a cyclopropyl group, a furan ring, and a thiophene-carboxamide backbone, this molecule has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its stereochemistry, as the 2-hydroxyethyl moiety introduces chirality, which could influence biological activity.

In recent years, the demand for novel heterocyclic compounds like N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide has surged, driven by trends in precision medicine and green chemistry. The furan-thiophene hybrid structure aligns with current explorations of bioisosteres in medicinal chemistry, where such frameworks are used to optimize drug-like properties. Computational studies using AI-driven molecular docking have suggested potential interactions with enzymatic targets, though experimental validation remains ongoing.

The synthesis of CAS 1396707-59-7 typically involves multi-step organic reactions, including cyclopropanation and amide coupling, with yields optimized through modern catalytic methods. Its hydroxyethyl group offers derivatization opportunities, making it a versatile intermediate for structure-activity relationship (SAR) studies. Notably, the compound's logP and hydrogen-bonding capacity align with Lipinski’s Rule of Five, hinting at drug development potential.

From an industrial perspective, N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide has been explored in agrochemical formulations due to the pesticidal activity of analogous thiophene derivatives. However, its primary relevance lies in academic research, where it serves as a model compound for studying conformational stability and intramolecular interactions. Thermogravimetric analysis (TGA) reveals stability up to 200°C, suggesting utility in high-performance materials.

Environmental and safety profiles of CAS 1396707-59-7 are under scrutiny, reflecting broader concerns about sustainable chemistry. Preliminary ecotoxicity data indicate low bioaccumulation risk, but lifecycle assessments are pending. Researchers emphasize the need for green synthetic routes, such as photochemical or enzymatic methods, to reduce waste.

In summary, N-2-cyclopropyl-2-(furan-2-yl)-2-hydroxyethylthiophene-2-carboxamide exemplifies the innovation driving modern chemical research. Its structural complexity and functional diversity make it a compelling subject for both theoretical and applied studies, bridging gaps between molecular design and real-world applications.